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Compound of Interest

Compound Name: ML 10302 hydrochloride

Cat. No.: B609118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ML10302 hydrochloride, a potent and

selective 5-hydroxytryptamine 4 (5-HT4) receptor partial agonist. This document consolidates

essential information on its procurement, biochemical properties, and key experimental

applications, designed to support professionals in neuroscience and gastrointestinal research.

Sourcing and Procurement of ML10302
Hydrochloride
ML10302 hydrochloride is available from several reputable suppliers of research-grade

biochemicals. When purchasing, it is crucial to obtain a certificate of analysis to verify the purity

and identity of the compound.

Table 1: Prominent Suppliers of ML10302 Hydrochloride
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Supplier Purity Specification

MedChemExpress 98.95%

Tocris Bioscience ≥99% (HPLC)

Cayman Chemical ≥98%

Selleck Chemicals >98%

APExBIO >98%

BioCrick >98%

MOLNOVA >98% (HPLC)[1]

Amsbio Information not available

Immunomart Information not available

Physicochemical and Pharmacological Properties
ML10302 hydrochloride is characterized by its high affinity and selectivity for the 5-HT4

receptor. This section summarizes its key quantitative data.

Table 2: Physicochemical and Pharmacological Data for ML10302 Hydrochloride
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Property Value Reference

Chemical Name

4-Amino-5-chloro-2-

methoxybenzoic acid 2-(1-

piperidinyl)ethyl ester

hydrochloride

CAS Number 186826-17-5 [1]

Molecular Formula C₁₅H₂₁ClN₂O₃・HCl

Molecular Weight 349.25 g/mol [1]

EC₅₀ (5-HT4 Receptor) 4 nM [1][2][3]

Kᵢ (5-HT4 Receptor) 1.07 nM [1][3][4][5]

Kᵢ (5-HT3 Receptor) 730 nM / 782 nM [1][4]

Purity ≥98% to ≥99% (by HPLC) [1]

Solubility Soluble in DMSO (10 mM) [6]

Mechanism of Action: 5-HT4 Receptor Signaling
ML10302 hydrochloride exerts its effects by activating 5-HT4 receptors, which are G-protein

coupled receptors (GPCRs). The primary signaling pathway involves the activation of adenylyl

cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels. This, in turn, activates

Protein Kinase A (PKA), which can phosphorylate various downstream targets, including the

cAMP response element-binding protein (CREB), influencing gene transcription and cellular

function.[7] In some neuronal contexts, 5-HT4 receptor activation can also engage the Src

tyrosine kinase and the extracellular signal-regulated kinase (ERK) pathway, independent of G-

protein signaling.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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